Cas no 13270-61-6 (delphinidin)

• Product Name: delphinidin
• CAS No: 13270-61-6
• MF: C₁₅H₁₁O₇
• MW: 303.243644952774
• CID: 899180
• PubChem ID: 128853
• Update Time: 2025-04-19

delphinidin Chemical and Physical Properties

Names and Identifiers

• delphinidin
• 2-(3,4,5-trihydroxyphenyl)chromenylium-3,5,7-triol
• 1-Benzopyryium, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-
• 3,3',4',5,5',7-Hexahydroxyflavylium
• 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)chromenium
• BRN 1691007
• Flavylium, 3,3',4',5,5',7-hexahydroxy-
• C017185
• NIOSH/LK9810000
• CHEMBL590878
• Delfinidol
• AKOS032954895
• A829282
• DTXSID80862123
• 13270-61-6
• SCHEMBL22370
• Benzopyrylium, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-, acid anion
• LK98100000
• 031A4BN94T
• IdB 1056
• Q63409071
• CHEMBL276780
• 3,3',4',5,5',7-Hexahydroxyflavylium acid anion
• UNII-031A4BN94T
• BDBM50326997
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)benzopyryliumchlorid
• 2-[3,4,5-tris(oxidanyl)phenyl]chromenylium-3,5,7-triol
• Flavylium, 3,3',4',5,5',7-hexahydroxy-, acid anion
• CHEBI:28436
• C05908
• 2-(3,4,5-trihydroxyphenyl)-1-benzopyrylium-3,5,7-triol
• NS00074136
• Chlorure de 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)benzopyrylium
• 1-Benzopyrylium, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-
• Delphinidin cation
• LMPK12010001

• Inchi： 1S/C15H10O7/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6/h1-5H,(H5-,16,17,18,19,20,21)/p+1
• InChI Key： JKHRCGUTYDNCLE-UHFFFAOYSA-O
• SMILES： [O+]1C2C=C(C=C(C=2C=C(C=1C1C=C(C(=C(C=1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 303.05047769g/mol
• Monoisotopic Mass: 303.05047769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.3469 (rough estimate)
• Boiling Point: 364.18°C (rough estimate)
• Refractive Index: 1.4790 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids